Cas no 4454-05-1 (2-Methoxy-3,4-dihydro-2H-pyran)

2-Methoxy-3,4-dihydro-2H-pyran is a cyclic ether compound featuring a methoxy group attached to a partially saturated pyran ring. This structure imparts reactivity useful in organic synthesis, particularly as a versatile intermediate for constructing heterocyclic frameworks. Its electron-rich oxygen atoms and strained ring system make it a valuable precursor in cycloaddition reactions and nucleophilic substitutions. The compound’s stability under controlled conditions allows for precise functionalization, while its compatibility with various catalysts enhances its utility in complex molecular transformations. It is commonly employed in pharmaceutical and agrochemical research for synthesizing bioactive molecules. Proper handling under inert atmospheres is recommended due to its sensitivity to moisture and air.

2-Methoxy-3,4-dihydro-2H-pyran structure

4454-05-1 structure

Product Name:2-Methoxy-3,4-dihydro-2H-pyran

CAS No:4454-05-1

MF:C₆H₁₀O₂

MW:114.142402172089

MDL:MFCD00006560

CID:85052

PubChem ID:87568040

Update Time:2025-06-06

2-Methoxy-3,4-dihydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

- 3,4-Dihydro-2-methoxy-2H-pyran
- 2-Methoxy-3,4-Dihydro-2H-Pyran
- Dihydromethoxypyran
- 3.4-Dihydro-2-methoxy-2H-pyran
- 2,3-Dihydro-2-methoxy-4H-pyran
- 2-Methoxy-2,3-dihydro-4H-pyran
- 2-Methoxy-3,4-dihydropyran
- 2H-2-Methoxy-3,4-dihydropyran
- 3,4-Dihydro-2-methoxypyran
- NSC 44974
- 2,3-Dihydro-2-methoxy(4H)pyran
- UNII-QF1850DW4W
- Tox21_200063
- DTXCID807570
- 2,3-Dihydro-2-methoxy[4H]pyran
- AKOS015915470
- EINECS 224-698-3
- NCGC00257617-01
- ?3,4-Dihydro-2-methoxy-2H-pyran
- 3,4-Dihydro-2-methoxy-2H-pyran, 99%
- CS-0150203
- NS00003422
- MFCD00006560
- 4454-05-1
- EC 224-698-3
- EN300-65007
- SCHEMBL727275
- BRN 0107274
- W-106189
- D1554
- CAS-4454-05-1
- DTXSID9027570
- 2H-Pyran, 3,4-dihydro-2-methoxy-
- NSC-44974
- NCGC00248511-01
- LS-13151
- QF1850DW4W
- 2H-Pyran,4-dihydro-2-methoxy-
- NSC44974
- Z995169098
- CHEMBL3181867
- Q27894404
- FT-0635304
- E77183
- F8880-1937
- 2Methoxy3,4dihydro2Hpyran
- 2-MDHP
- 2HPyran, 3,4dihydro2methoxy
- 2,3Dihydro2methoxy(4H)pyran
- 2Methoxy2,3dihydro4Hpyran
- 2-Methoxy-3,4-dihydro-2H-pyran
- MDL： MFCD00006560
- Inchi： 1S/C6H10O2/c1-7-6-4-2-3-5-8-6/h3,5-6H,2,4H2,1H3
- InChI Key： XCYWUZHUTJDTGS-UHFFFAOYSA-N
- SMILES： O1C=CCCC1OC
- BRN： 107274

Computed Properties

Exact Mass: 114.06800
Monoisotopic Mass: 114.06808
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 88.5
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 1.2
Topological Polar Surface Area: 18.5

Experimental Properties

Color/Form: colorless liquid
Density: 1.006
Boiling Point: 127°C(lit.)
Flash Point: 26 ºC
Refractive Index: 1.442
PSA: 18.46000
LogP: 1.28300
Solubility: Uncertain

2-Methoxy-3,4-dihydro-2H-pyran Security Information

Symbol:
Prompt：dangerous
Hazard Statement： H225-H302+H332-H313-H315-H320-H335+H336-H371-H372
Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P270-P271-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P308+P311-P370+P378-P403+P233-P405-P501
Hazardous Material transportation number：1993
Hazard Category Code： R10;R20;R36
Safety Instruction： S9-S33-S16-S36-S26
RTECS：UP7900000
Hazardous Material Identification：
HazardClass：3
PackingGroup：II
TSCA：Yes
Packing Group：II
Hazard Level：3
Safety Term：3
Packing Group：II
Risk Phrases：R11; R22
Storage Condition：Flammable area

2-Methoxy-3,4-dihydro-2H-pyran Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methoxy-3,4-dihydro-2H-pyran Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D835879-100g	3,4-Dihydro-2-methoxy-2H-pyran	4454-05-1	98%	100g	161.00	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-AB075-5g	2-Methoxy-3,4-dihydro-2H-pyran	4454-05-1	98%	5g	￥46.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-AB075-25g	2-Methoxy-3,4-dihydro-2H-pyran	4454-05-1	98%	25g	￥90.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-AB075-100g	2-Methoxy-3,4-dihydro-2H-pyran	4454-05-1	98%	100g	￥228.0	2022-05-30
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD81953-25g	3,4-Dihydro-2-methoxy-2H-pyran	4454-05-1	99%	25g	￥25.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD81953-100g	3,4-Dihydro-2-methoxy-2H-pyran	4454-05-1	99%	100g	￥69.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD81953-500g	3,4-Dihydro-2-methoxy-2H-pyran	4454-05-1	99%	500g	￥343.0	2024-04-18
TRC	M118665-125mg	2-Methoxy-3,4-dihydro-2H-pyran	4454-05-1		125mg	$ 70.00	2022-06-04
TRC	M118665-250mg	2-Methoxy-3,4-dihydro-2H-pyran	4454-05-1		250mg	$ 115.00	2022-06-04
TRC	M118665-625mg	2-Methoxy-3,4-dihydro-2H-pyran	4454-05-1		625mg	$ 225.00	2022-06-04

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(CAS:4454-05-1)3,4-DIHYDRO-2-METHOXY-2H-PYRAN

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(CAS:4454-05-1)3,4-二氢-2-甲基-吡喃

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2-Methoxy-3,4-dihydro-2H-pyran Related Literature

1. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
2. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
3. An anti-leakage liquid metal thermal interface material

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4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425

4454-05-1 (2-Methoxy-3,4-dihydro-2H-pyran) Related Products

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Jiangsu Xinsu New Materials Co., Ltd

(CAS:4454-05-1)

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry

Suzhou Senfeida Chemical Co., Ltd

(CAS:4454-05-1)3,4-DIHYDRO-2-METHOXY-2H-PYRAN

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Cas no 4454-05-1 (2-Methoxy-3,4-dihydro-2H-pyran)

2-Methoxy-3,4-dihydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-Methoxy-3,4-dihydro-2H-pyran Security Information

2-Methoxy-3,4-dihydro-2H-pyran Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-Methoxy-3,4-dihydro-2H-pyran Pricemore >>

2-Methoxy-3,4-dihydro-2H-pyran Suppliers

2-Methoxy-3,4-dihydro-2H-pyran Related Literature

4454-05-1 (2-Methoxy-3,4-dihydro-2H-pyran) Related Products